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Compound of Interest

Compound Name: Guanosine-2'-monophosphate

CAS No.: 12237-07-9

Cat. No.: B083360

Get Quote

Executive Summary
Guanosine-2'-monophosphate (2'-GMP) is a non-canonical nucleotide isomer distinct from

the metabolically ubiquitous 5'-GMP and the RNase-generated 3'-GMP. In mammalian cells, 2'-

GMP serves as a specific biomarker for the activity of 2',3'-cyclic nucleotide 3'-

phosphodiesterase (CNPase) and the degradation of 2',3'-cyclic GMP (2',3'-cGMP).

Unlike 5'-GMP, which exists in the millimolar range to support DNA/RNA synthesis and GTP

generation, 2'-GMP exists in the nanomolar (nM) range. Its quantification requires high-

sensitivity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to

chromatographically resolve it from its 3' and 5' isomers.

Biosynthetic Origin: The 2',3'-cGMP-Guanosine
Pathway
The presence of 2'-GMP in mammalian cells is almost exclusively the result of the enzymatic

hydrolysis of 2',3'-cyclic GMP. This pathway is distinct from the cGAS-STING pathway (which

produces 2'3'-cGAMP, a cyclic dinucleotide) and standard RNA catabolism.
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The Role of CNPase
The enzyme CNPase (EC 3.1.4.[1]37) is responsible for opening the 2',3'-cyclic phosphodiester

bond. Unlike RNases that typically yield 3'-phosphates, CNPase specifically yields 2'-

phosphates.

Substrate: 2',3'-cGMP (produced during RNA degradation or via non-canonical cyclase

activity).

Enzyme: CNPase (High abundance in myelin, kidney, and liver).

Product: 2'-GMP.

Downstream: 2'-GMP is dephosphorylated to Guanosine, entering the purine salvage

pathway.

Pathway Visualization
The following diagram illustrates the specific metabolic route generating 2'-GMP.
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Caption: The 2',3'-cGMP-Guanosine pathway. CNPase specifically hydrolyzes the cyclic bond

to yield 2'-GMP, distinguishing it from 3'-GMP producing pathways.

Intracellular Concentrations and Tissue Distribution
Quantifying intracellular 2'-GMP is challenging due to its low abundance relative to 5'-GMP

(often >1000-fold difference). Data derived from murine models and human cell lines

establishes the following baseline.
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Quantitative Reference Values
Research by Jackson et al. utilizing LC-MS/MS has established the basal excretion rates and

tissue loads, which serve as the primary reference for physiological levels.

Analyte
Biological
Compartment

Concentration /
Rate

Relative
Abundance

2'-GMP Urine (Basal) ~4.7 ng / 30 min
Low (Marker of

CNPase)

3'-GMP Urine (Basal) ~12.5 ng / 30 min
Moderate (RNA

breakdown)

5'-GMP Intracellular 10 - 100 µM
Very High (Metabolic

Pool)

2'-GMP Intracellular (Est.)
< 10 - 50 pmol/g

tissue
Trace Metabolite

Key Insight: In CNPase -/- (knockout) models, 2'-GMP levels drop by ~83%, while 3'-GMP

levels increase by ~260%.[2] This confirms that 2'-GMP is a direct product of CNPase activity,

and the 2'-GMP/3'-GMP ratio is a reliable index of CNPase function.

Analytical Protocol: LC-MS/MS Quantification
To accurately measure 2'-GMP, you must separate it from its isomers. Standard UV-HPLC is

insufficient due to co-elution and lack of sensitivity.

Sample Preparation
Extraction: Lyse cells in ice-cold 80% Acetonitrile/Water to precipitate proteins and arrest

enzymatic activity (preventing artificial hydrolysis of 2',3'-cGMP).

Internal Standard: Spike samples with ^13C,^15N-labeled 5'-GMP (or 2'-GMP if available) to

correct for matrix effects.

Centrifugation: 14,000 x g for 10 min at 4°C. Supernatant is dried under nitrogen and

reconstituted in mobile phase.
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LC-MS/MS Parameters
Column: Hypercarb (Porous Graphitic Carbon) or C18 with ion-pairing reagents (e.g.,

tributylamine) is required to retain polar nucleotides and separate isomers.

Mobile Phase:

A: 10 mM Ammonium Acetate (pH 9.0)

B: Acetonitrile[3][4]

Isomer Separation (Critical): 2'-GMP typically elutes before 3'-GMP and 5'-GMP on reverse-

phase systems due to subtle differences in polarity and hydrogen bonding of the phosphate

group.

Mass Transitions (MRM Mode):

Polarity: Positive (ESI+)

Precursor Ion:m/z 364.1 [M+H]+

Product Ion:m/z 152.1 (Guanine base)

Dwell Time: 50-100 ms

Workflow Diagram
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Caption: Analytical workflow for distinguishing 2'-GMP from its isomers.

Biological Implications & Causality
Why measure 2'-GMP?

CNPase Activity Marker: 2'-GMP is the most direct readout of CNPase activity in vivo.

Reduced levels indicate CNPase dysfunction, which is relevant in models of myelin

degradation or renal injury.

Purine Salvage: The conversion of 2',3'-cGMP -> 2'-GMP -> Guanosine represents a

"salvage loop," recovering nucleosides from non-canonical cyclic nucleotides that might

otherwise be toxic or signaling-inactive.

Distinction from cGAS-STING: Researchers studying cGAMP (2'3'-cyclic GMP-AMP) must

be careful not to confuse 2'-GMP with the degradation products of cGAMP. cGAMP
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degradation by ENPP1 yields 5'-AMP and 5'-GMP, not 2'-GMP. Therefore, 2'-GMP is NOT a

marker for cGAS pathway activity, but rather for the 2',3'-cyclic nucleotide pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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